Cas no 1339097-25-4 (4-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)butanenitrile)

• Product Name: 4-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)butanenitrile
• CAS No: 1339097-25-4
• MF: C₈H₁₀N₄O₂
• MW: 194.19060087204
• CID: 6090236
• PubChem ID: 63801130
• Update Time: 2025-07-23

4-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)butanenitrile
• 1(2H)-Pyrimidinebutanenitrile, 5-amino-3,4-dihydro-2,4-dioxo-
• EN300-1106478
• 1339097-25-4
• AKOS013113073

• Inchi： 1S/C8H10N4O2/c9-3-1-2-4-12-5-6(10)7(13)11-8(12)14/h5H,1-2,4,10H2,(H,11,13,14)
• InChI Key： YCUJMTHUXCAEQU-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCCC#N)C=C(N)C(=O)N1

Computed Properties

• Exact Mass: 194.08037557g/mol
• Monoisotopic Mass: 194.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 99.2Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• pka: 9.55±0.10(Predicted)

Additional information on 4-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)butanenitrile

Introduction to 4-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)butanenitrile (CAS No. 1339097-25-4)

4-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)butanenitrile, identified by the CAS number 1339097-25-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive study in academic and industrial settings.

The structural framework of 4-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)butanenitrile consists of a butanenitrile moiety linked to a pyrimidine derivative. The pyrimidine ring is substituted with an amino group at the 5-position and a dioxo group at the 2-position, which contributes to its unique reactivity and interaction potential with biological targets. This configuration suggests that the compound may exhibit properties relevant to enzyme inhibition or receptor binding, areas of intense interest in drug discovery.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse pharmacological profiles. The pyrimidine scaffold is particularly prominent in this regard, with derivatives serving as key intermediates in the synthesis of antiviral, anticancer, and anti-inflammatory agents. The presence of both amino and nitrile functional groups in 4-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)butanenitrile enhances its potential as a building block for more complex pharmacophores.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with diseases such as cancer and neurodegenerative disorders. The dioxo group introduces electrophilic characteristics that can facilitate interactions with nucleophilic residues in proteins or enzymes. This feature has been exploited in the design of small-molecule inhibitors that target specific metabolic pathways disrupted in disease states.

Recent studies have highlighted the importance of tetrahydropyrimidine derivatives in medicinal chemistry. These compounds often exhibit favorable pharmacokinetic properties due to their ability to cross cell membranes efficiently. Additionally, the amino group at the 5-position of the pyrimidine ring provides a site for further functionalization, allowing researchers to tailor the compound's properties for specific therapeutic applications.

The nitrile group in 4-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)butanenitrile also plays a crucial role in its chemical behavior. Nitriles are known for their ability to participate in various reactions such as hydrolysis to form carboxylic acids or reduction to form amides. These transformations can be leveraged during synthetic protocols to introduce additional functionality or to modify existing groups within the molecule.

From a synthetic perspective, 4-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)butanenitrile represents an intriguing intermediate for constructing more elaborate molecular architectures. The combination of the pyrimidine core with the butanenitrile side chain offers a versatile platform for exploring different chemical modifications. This flexibility has been harnessed in efforts to develop novel therapeutic agents with improved efficacy and reduced side effects.

The compound's relevance extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are increasingly investing in libraries of heterocyclic compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for drug development. The structural features of 4-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)butanenitrile make it a valuable addition to such libraries due to its potential bioactivity and synthetic accessibility.

In conclusion,4-(5-amino-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)butanenitrile (CAS No. 1339097-25-4) is a multifaceted compound with significant implications for pharmaceutical research and drug development. Its unique structural attributes and potential biological activities position it as a promising candidate for further exploration in both academic and industrial settings. As our understanding of molecular interactions continues to evolve,tetrahydropyrimidine derivatives like this one are likely to play an increasingly important role in addressing complex diseases and improving patient outcomes.